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Compound of Interest

Tetramethylammonium acetate
Compound Name:
hydrate

cat. No.: B2566039

Introduction

Tetramethylammonium acetate (TMAA), with CAS Number 10581-12-1, is a quaternary
ammonium salt that serves as a versatile intermediate and reagent in various chemical
processes.[1] It finds application in organic synthesis, pharmaceuticals, agrochemicals, and as
a catalyst, emulsifier, and antistatic agent.[1][2] Its hydrate form is noted for its high solubility in
water and other polar solvents, enhancing its utility in diverse reaction systems.[2] For
researchers, scientists, and drug development professionals handling this compound, a
thorough understanding of its safety profile, handling procedures, and emergency responses is
paramount. This guide provides a comprehensive overview of the safety data for
tetramethylammonium acetate hydrate, compiled from multiple safety data sheets (SDS).

Physical and Chemical Properties

A summary of the key physical and chemical properties of tetramethylammonium acetate is
presented below. This data is essential for understanding the conditions under which it can be

safely stored and handled.
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Property

Value

Source(s)

Chemical Name

Tetramethylammonium acetate

[11(31[4]

CAS Number

10581-12-1

[11(31[4]

Molecular Formula

CeH15NO2 / (CH3)aN(OCOCHS3)

[1]5]

Molecular Weight 133.19 g/mol [1][5]

Appearance White crystalline solid/powder [1]

Melting Point 184 °C (decomposes) [1]

Density 1.000 g/cm3 at 20°C [1]
Soluble in water; highly soluble

Solubility in polar organic solvents (e.g., [1][2]
methanol, ethanol)

Flash Point Not applicable

Sensitvity Hygroscopic (sensitive to o

moisture)

Hazard Identification and GHS Classification

Tetramethylammonium acetate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.
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Hazard
o GHS Category Hazard Statement Code
Classification
Skin o
) o Category 2 Causes skin irritation H315
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2 S H319
Damage/Eye Irritation irritation
Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single Category 3 T H335
irritation
Exposure)

Sources:[3][4][5]

The signal word associated with these classifications is "Warning".[1][4] While one database
indicates a potential for oral toxicity (Acute Tox. 3, H301), this is not consistently reported
across manufacturer SDSs and should be noted as a potential but less-substantiated hazard.

[5]

Experimental Protocols

While the specific studies for tetramethylammonium acetate are not detailed in the available
SDSs, the GHS classifications are based on standardized testing protocols, typically following
OECD (Organisation for Economic Co-operation and Development) guidelines. The general
methodologies for determining the key hazards are described below.

Methodology for Skin Irritation Testing (Based on OECD Guideline 439: In Vitro Skin Irritation)

This test evaluates the potential of a substance to cause skin irritation using a reconstituted
human epidermis (RhE) model, which mimics the biochemical and physiological properties of
the upper layers of human skin. The procedure involves a topical exposure of the RhE tissue to
the test chemical, followed by an assessment of cell viability. A reduction in cell viability below a
defined threshold indicates that the substance is an irritant.
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Experimental Workflow: In Vitro Skin Irritation Test (OECD 439)
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Workflow for In Vitro Skin Irritation Testing.

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.benchchem.com/product/b2566039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2566039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Methodology for Eye Irritation Testing (Based on OECD Guideline 492: Reconstructed human
Cornea-like Epithelium (RhCE) test method)

Similar to the skin irritation test, this in vitro method uses a three-dimensional human cornea-
like epithelium model. It assesses the potential of a chemical to cause serious eye damage or
irritation by measuring its cytotoxic effect after a short-term exposure.

The workflow is analogous to the skin irritation test, involving tissue preparation, chemical
application, incubation, and a cell viability assay (e.g., MTT) to determine the level of damage.
A chemical is identified as an eye irritant if the remaining cell viability is below a specific
threshold (e.g., < 60%).

Safe Handling and Emergency Procedures

Proper handling and emergency preparedness are critical to mitigate the risks associated with
tetramethylammonium acetate hydrate.

Hierarchy of Controls

The most effective way to manage risk is to follow the hierarchy of controls. This framework
prioritizes control methods from most to least effective.
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Hierarchy of Controls for Chemical Safety

Hazard
Tetramethylammonium Acetate Hydrate
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f

Administrative Controls
Change the way people work
(e.g., SOPs, Training, Labeling)

PPE (Least Effective)

Protect the worker with gear
(e.g., Gloves, Goggles, Respirator)

Click to download full resolution via product page

Hierarchy of Controls for Managing Chemical Risks.

Personal Protective Equipment (PPE)

When handling the compound, appropriate PPE is mandatory to prevent exposure.[3]
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Protection Type Recommendation Source(s)

) Wear tightly fitting safety
Eye/Face Protection ) [6][7]
goggles or a face shield.

Wear suitable protective
) gloves (e.g., nitrile rubber).
Hand Protection ) ) [61[7]
Gloves must be inspected prior

to use.

Wear protective clothing, such
) ] as a lab coat. For larger
Skin/Body Protection - ) [3]1[6]
quantities, consider a

chemical-resistant apron.

Use a dust respirator (e.g.,
N95) or work in a well-
Respiratory Protection ventilated area, such as a [31[7]
fume hood, to avoid inhaling
dust.

First-Aid Measures

In case of accidental exposure, immediate and appropriate first-aid is crucial.[3]
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Exposure Route

First-Aid Procedure

Source(s)

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If feeling unwell or if
breathing is difficult, seek

medical attention.

[3]4]

Skin Contact

Take off contaminated clothing
immediately. Wash the affected
area with plenty of soap and
water. If skin irritation occurs,

get medical advice.

[3][6]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, seek

immediate medical attention.

[3][6]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Seek medical

attention if you feel unwell.

[6]

The logical flow for responding to an exposure event is outlined in the diagram below.
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First-Aid Response Logic Flow
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Logical flow for first-aid response to exposure.

Storage and Disposal

Storage: Store containers tightly closed in a dry, cool, and well-ventilated place.[6] Keep away
from incompatible materials such as strong oxidizing agents.[8] The compound is hygroscopic,
so protection from moisture is important.[1]

Disposal: Dispose of contents and container to an authorized hazardous or special waste
collection point in accordance with local, regional, and national regulations.[3] Do not allow the
chemical to enter drains or waterways.[6]

Conclusion
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Tetramethylammonium acetate hydrate is a valuable laboratory reagent that poses moderate
hazards, primarily as a skin, eye, and respiratory irritant. A comprehensive understanding of its
properties and strict adherence to safety protocols are essential for its safe use. By
implementing the hierarchy of controls, utilizing appropriate personal protective equipment, and
being prepared for emergency situations, researchers can effectively mitigate the risks
associated with handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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